Cas no 19574-33-5 (1,6-Naphthalenedisulfonicacid, 4-amino-, sodium salt (1:?))

• Product Name: 1,6-Naphthalenedisulfonicacid, 4-amino-, sodium salt (1:?)
• CAS No: 19574-33-5
• MF: C₁₀H₇NNaO₆S₂
• MW: 324.285451173782
• CID: 197603
• PubChem ID: 44144873
• Update Time: 2025-04-19

1,6-Naphthalenedisulfonicacid, 4-amino-, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthalenedisulfonicacid, 4-amino-, sodium salt (1:?)
• 4-Aminonaphthalene-1,6-disulphonic acid, sodium salt
• sodium,4-aminonaphthalene-1,6-disulfonate
• 19574-33-5
• EINECS 243-165-6

• Inchi： 1S/C10H9NO6S2.Na/c11-9-3-4-10(19(15,16)17)7-2-1-6(5-8(7)9)18(12,13)14;/h1-5H,11H2,(H,12,13,14)(H,15,16,17);/q;+1/p-2
• InChI Key： PCUPWRKVJVUGIA-UHFFFAOYSA-L
• SMILES： S(C1C=CC(=C2C=C(C=CC2=1)S(=O)(=O)[O-])N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 323.961
• Monoisotopic Mass: 323.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 505
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 157A^2